Cas no 2228832-71-9 (2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol)

• Product Name: 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol
• CAS No: 2228832-71-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6042723
• PubChem ID: 165611641
• Update Time: 2025-06-30

2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol
• EN300-1735495
• 2-[1-(aminomethyl)cyclohexyl]benzene-1,3,5-triol
• 2228832-71-9

• Inchi： 1S/C13H19NO3/c14-8-13(4-2-1-3-5-13)12-10(16)6-9(15)7-11(12)17/h6-7,15-17H,1-5,8,14H2
• InChI Key： ITJMUXXUSILWMT-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C1(CN)CCCCC1)O)O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol

Introduction to 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol (CAS No. 2228832-71-9)

2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 2228832-71-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This trisubstituted benzene derivative features a cyclohexyl group attached to the benzene ring at the 1-position, an aminomethyl group at the 2-position, and three hydroxyl groups at the 1, 3, and 5 positions. The unique structural arrangement of this molecule imparts distinct chemical and biological properties, making it a subject of intense study for potential applications in drug discovery and medicinal chemistry.

The molecular structure of 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol consists of a benzene core substituted with three hydroxyl groups, which are positioned in a meta configuration (1, 3, 5). This arrangement creates multiple sites for hydrogen bonding and interactions with biological targets. Additionally, the presence of an aminomethyl group at the 2-position introduces a basic nitrogen atom that can participate in various chemical reactions, including nucleophilic substitutions and coordination with metal ions. The cyclohexyl group at the 1-position adds steric bulk to the molecule, influencing its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol with biological targets. Studies suggest that the hydroxyl groups and aminomethyl group may engage in hydrogen bonding with protein surfaces or enzyme active sites, potentially modulating enzyme activity or receptor binding. This has sparked interest in exploring its pharmacological properties further.

In the realm of drug discovery, trisubstituted benzene derivatives like 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol are of particular interest due to their structural diversity and potential for selective binding. The combination of hydroxyl and amino functional groups provides multiple opportunities for derivatization, allowing chemists to fine-tune the molecule's properties for specific therapeutic applications. For instance, modifications to the cyclohexyl group could enhance solubility or improve oral bioavailability.

One of the most compelling aspects of 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol is its potential as a scaffold for developing novel therapeutic agents. The presence of multiple reactive sites allows for the introduction of additional functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions can be used to attach pharmacophores or bioactive moieties to the benzene ring or cyclohexyl side chain, thereby creating structurally diverse derivatives with tailored biological activities.

Recent research has highlighted the importance of polyhydroxy aromatic compounds in medicinal chemistry. Compounds containing multiple hydroxyl groups often exhibit enhanced solubility and metabolic stability compared to their monohydroxy counterparts. This makes them attractive candidates for drug development. Additionally, the ability to form multiple hydrogen bonds can improve binding affinity to biological targets such as enzymes or receptors. The unique structural features of 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol make it a promising candidate for further exploration in this context.

The synthesis of 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol presents both challenges and opportunities for synthetic chemists. The introduction of three hydroxyl groups at specific positions on the benzene ring requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in enabling selective functionalization of aromatic rings. Techniques such as directed ortho-metalation (DoM) or metal-catalyzed cross-coupling reactions offer powerful tools for constructing complex molecular architectures.

Once synthesized, 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol can be subjected to various biochemical assays to evaluate its potential therapeutic effects. These assays may include enzyme inhibition studies, receptor binding assays, or cell-based assays to assess cytotoxicity and efficacy. The results from these studies will provide valuable insights into its pharmacological profile and help guide further optimization efforts.

The versatility of 2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol extends beyond its potential as an active pharmaceutical ingredient (API). Its structural features make it an excellent candidate for use as an intermediate in multi-step syntheses or as a building block for larger molecules. For example，it could be used to construct more complex scaffolds by appending additional functional groups through polymerization or condensation reactions.

In conclusion,2-1-(aminomethyl)cyclohexylbenzene-1,3,5-triol (CAS No. 2228832-71,9) is a structurally fascinating compound with significant potential in pharmaceutical chemistry。 Its unique combination of hydroxyl groups、an aminomethyl group、and a cyclohexyl side chain creates multiple opportunities for chemical modification and biological activity。 Further research is warranted to explore its pharmacological properties、synthetic utility、and potential applications in drug discovery。